Cas no 32539-16-5 (2-(Methylthio)-5-(trifluoromethyl)-1,3,4-thiadiazole)

2-(Methylthio)-5-(trifluoromethyl)-1,3,4-thiadiazole is a heterocyclic compound featuring a 1,3,4-thiadiazole core substituted with a methylthio group and a trifluoromethyl group. This structure imparts unique chemical properties, including enhanced stability and reactivity, making it valuable in agrochemical and pharmaceutical applications. The trifluoromethyl group contributes to increased lipophilicity and bioactivity, while the thiadiazole ring system offers versatility in synthetic modifications. Its sulfur-containing functional groups further enable participation in diverse chemical reactions, such as nucleophilic substitutions and cyclizations. This compound is particularly useful as an intermediate in the development of herbicides, fungicides, and bioactive molecules, where its structural motifs improve efficacy and selectivity.

2-(Methylthio)-5-(trifluoromethyl)-1,3,4-thiadiazole structure

32539-16-5 structure

Product Name:2-(Methylthio)-5-(trifluoromethyl)-1,3,4-thiadiazole

CAS No:32539-16-5

MF:C₄H₃F₃N₂S₂

MW:200.205228090286

CID:822623

Update Time:2026-04-29

2-(Methylthio)-5-(trifluoromethyl)-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

- 2-(Methylthio)-5-(trifluoromethyl)-1,3,4-thiadiazole
- 2-TRIFLUORO-METHYL-5 - (METHYLTHIO) -1,3,4 - THIADIAZOLE
- 1,3,4-thiadiazole, 2-(methylthio)-5-(trifluoromethyl)-
- 2-(Methylsulfanyl)-5-(trifluoromethyl)-1,3,4-thiadiazole
- 2-(trifluoromethyl)-5-(methylthio)-1,3,4-thiadiazole
- LogP
- T5NN DSJ CXFFF ES1
- Inchi： InChI=1S/C4H3F3N2S2/c1-10-3-9-8-2(11-3)4(5,6)7/h1H3
- InChI Key： ULROOIOMHZXHRY-UHFFFAOYSA-N
- SMILES： FC(C1=NN=C(SC)S1)(F)F

Computed Properties

Exact Mass: 199.96909
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2

Experimental Properties

Density: 1.55
Boiling Point: 197 ºC
Flash Point: 73 ºC
PSA: 25.78

2-(Methylthio)-5-(trifluoromethyl)-1,3,4-thiadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M065665-250mg	2-(Methylthio)-5-(trifluoromethyl)-1,3,4-thiadiazole	32539-16-5		250mg	$ 545.00	2022-06-04
TRC	M065665-500mg	2-(Methylthio)-5-(trifluoromethyl)-1,3,4-thiadiazole	32539-16-5		500mg	$ 905.00	2022-06-04
Chemenu	CM132982-1g	2-(methylthio)-5-(trifluoromethyl)-1,3,4-thiadiazole	32539-16-5	95%	1g	$***	2023-05-30
Ambeed	A545778-1g	2-(Methylthio)-5-(trifluoromethyl)-1,3,4-thiadiazole	32539-16-5	95+%	1g	$367.0	2024-04-20
Crysdot LLC	CD11145141-1g	2-(Methylthio)-5-(trifluoromethyl)-1,3,4-thiadiazole	32539-16-5	95+%	1g	$363	2024-07-15

2-(Methylthio)-5-(trifluoromethyl)-1,3,4-thiadiazole Related Literature

1. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
2. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
3. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
4. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
5. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528

Additional information on 2-(Methylthio)-5-(trifluoromethyl)-1,3,4-thiadiazole

Comprehensive Overview of 2-(Methylthio)-5-(trifluoromethyl)-1,3,4-thiadiazole (CAS No. 32539-16-5)

2-(Methylthio)-5-(trifluoromethyl)-1,3,4-thiadiazole (CAS No. 32539-16-5) is a heterocyclic compound that has garnered significant attention in agrochemical and pharmaceutical research due to its unique structural and functional properties. This compound belongs to the thiadiazole family, which is known for its broad-spectrum biological activities. The presence of a trifluoromethyl group and a methylthio moiety enhances its reactivity and potential applications in various fields.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their stability, lipophilicity, and bioactivity. Researchers are particularly interested in 2-(Methylthio)-5-(trifluoromethyl)-1,3,4-thiadiazole as a building block for designing novel agrochemicals and pharmaceuticals. Its ability to act as a key intermediate in synthetic chemistry makes it invaluable for developing crop protection agents and bioactive molecules.

The compound's thiadiazole core is a hotspot for innovation, especially in the context of sustainable agriculture. With growing concerns about pesticide resistance and environmental impact, 2-(Methylthio)-5-(trifluoromethyl)-1,3,4-thiadiazole offers a promising alternative due to its targeted action and lower toxicity profile. This aligns with the global shift toward greener and more efficient agrochemical solutions.

From a synthetic perspective, the methylthio group in 2-(Methylthio)-5-(trifluoromethyl)-1,3,4-thiadiazole provides a versatile handle for further functionalization. Chemists can exploit this feature to create derivatives with enhanced properties, such as improved solubility or bioavailability. Such modifications are critical for optimizing performance in real-world applications, whether in crop protection or drug development.

The pharmaceutical industry is also exploring the potential of 2-(Methylthio)-5-(trifluoromethyl)-1,3,4-thiadiazole as a scaffold for drug discovery. Its trifluoromethyl group is particularly attractive for medicinal chemistry, as it often improves metabolic stability and binding affinity. This has led to investigations into its use for treating various diseases, though further studies are needed to validate these applications.

Environmental and safety considerations are paramount when working with 2-(Methylthio)-5-(trifluoromethyl)-1,3,4-thiadiazole. While it is not classified as a hazardous substance, proper handling and disposal protocols must be followed to minimize risks. Regulatory bodies worldwide are increasingly scrutinizing such compounds to ensure they meet safety and sustainability standards.

In summary, 2-(Methylthio)-5-(trifluoromethyl)-1,3,4-thiadiazole (CAS No. 32539-16-5) is a versatile and valuable compound with wide-ranging applications in agrochemicals and pharmaceuticals. Its unique structural features, including the thiadiazole ring and trifluoromethyl group, make it a focal point for research and development. As industries continue to prioritize sustainability and efficiency, this compound is poised to play a pivotal role in shaping future innovations.